N-(3,5-Dichlorophenyl)-2-((4,6-dimethylpyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C14H13Cl2N3OS/c1-8-3-9(2)18-14(17-8)21-7-13(20)19-12-5-10(15)4-11(16)6-12/h3-6H,7H2,1-2H3,(H,19,20)
• InChI Key: MHUUVIJCGFJNRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NC2=CC(=CC(=C2)Cl)Cl)C
• Molecular Formula: C14H13Cl2N3OS
• Molecular Weight: 342.2 g/mol

Description

N-(3,5-Dichlorophenyl)-2-((4,6-dimethylpyrimidin-2-yl)thio)acetamide, also known as DCTA, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. DCTA is a small molecule that can be easily synthesized and modified to enhance its pharmacological properties.

Scientific Research Applications

Anticonvulsant Applications

• Research has explored the synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine for potential anticonvulsant properties. The study demonstrated moderate anticonvulsant activity in vivo, with some compounds showing pronounced effects in extending the latency period and reducing the duration and severity of seizures in rat models. These findings suggest the potential therapeutic value of these derivatives in epilepsy treatment (Severina et al., 2020).

Antimicrobial Activity

• Novel thiazolidinone and acetidinone derivatives were synthesized and tested for their antimicrobial activity against various microorganisms. The compounds displayed effectiveness against different pathogens, indicating their potential as antimicrobial agents. This highlights the broad applicability of such derivatives in combating microbial infections (Mistry, Desai, & Intwala, 2009).

Anticancer Research

• The synthesis and biological evaluation of novel compounds for anticancer applications have been a significant area of research. Certain derivatives have shown moderate to significant cytotoxic and antibacterial activity, suggesting their potential in cancer treatment. This area of research emphasizes the importance of chemical modifications to enhance therapeutic efficacy against cancer cells (Aggarwal et al., 2014).

Crystal Structure and Conformational Analysis

• The crystal structure and conformational behavior of related compounds have been analyzed, providing insights into their molecular interactions and stability. Such studies are crucial for understanding the relationship between structure and activity, facilitating the design of more effective therapeutic agents (Kataev et al., 2021).